Cas no 2383930-94-5 (2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid)

• Product Name: 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid
• CAS No: 2383930-94-5
• MF: C₂₂H₂₀FNO₄
• MW: 381.396909713745
• CID: 5880144
• PubChem ID: 146049055
• Update Time: 2025-05-19

2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-ylidene)-2-fluoroacetic acid
• 2383930-94-5
• EN300-6737604
• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-ylidene]-2-fluoroacetic acid

• Inchi： 1S/C22H20FNO4/c23-20(21(25)26)14-9-11-24(12-10-14)22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-13H2,(H,25,26)
• InChI Key： QXBBPDYDDGWAHY-UHFFFAOYSA-N
• SMILES： F/C(/C(=O)O)=C1/CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC/1

Computed Properties

• Exact Mass: 381.13763628g/mol
• Monoisotopic Mass: 381.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid

Introduction to 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic Acid (CAS No. 2383930-94-5)

2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid, identified by its CAS number 2383930-94-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core functionalized with a fluorenylmethoxycarbonyl (Fmoc) group and a fluoroacetic acid moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The Fmoc-piperidine moiety is particularly noteworthy, as it is commonly employed in peptide synthesis due to its stability and compatibility with solid-phase peptide manufacturing techniques. However, the incorporation of a fluorene derivative into this framework introduces additional layers of complexity, which may influence the compound's solubility, bioavailability, and metabolic stability. These attributes are critical considerations in the design of novel therapeutic agents, where the pharmacokinetic profile often dictates the compound's efficacy and safety.

The presence of the fluoroacetic acid component further enhances the compound's potential utility. Fluoroacetic acid derivatives have been extensively studied for their biological activity, with many exhibiting potent effects on various biological targets. The fluorine atom, being electronegative, can modulate the electronic properties of adjacent functional groups, leading to altered reactivity and binding affinity. This feature is particularly valuable in medicinal chemistry, where subtle structural modifications can significantly impact a molecule's pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine-based compounds. Piperidines are heterocyclic structures that are frequently found in biologically active molecules, including many FDA-approved drugs. Their versatility stems from their ability to adopt multiple conformations and interact with diverse biological targets. For instance, piperidine derivatives have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution patterns on the piperidine ring can fine-tune its interactions with biological receptors and enzymes, making it a valuable scaffold for drug design.

The fluorenylmethoxycarbonyl (Fmoc) group in this compound serves multiple purposes beyond its role in peptide synthesis. The Fmoc protecting group is designed to be stable under basic conditions but removable under acidic conditions, making it an ideal tool for controlling the sequence assembly during peptide elongation. Beyond its utility in peptide chemistry, the Fmoc moiety can also influence the overall properties of a molecule, such as its solubility and stability in different environments. This makes it a versatile tool for medicinal chemists seeking to optimize their compounds for various applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools are particularly useful for analyzing compounds like 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid, where traditional experimental methods may be time-consuming or resource-intensive. By leveraging these computational approaches, scientists can identify potential binding sites on biological targets and predict how structural modifications may affect binding affinity and selectivity.

The synthesis of this compound presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have become indispensable tools for constructing intricate organic frameworks. These methods allow chemists to assemble multiple functional groups into a single molecule with high precision and yield.

In terms of biological activity, preliminary studies suggest that 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid may exhibit interesting properties worthy of further investigation. The combination of a piperidine core with an Fmoc group and fluoroacetic acid moiety creates a molecule with potential applications across multiple therapeutic areas. For example, its structure may allow it to interact with enzymes or receptors involved in metabolic pathways or signal transduction processes.

The fluorene derivative is known for its ability to enhance molecular stability and bioavailability upon incorporation into drug candidates. This property is particularly relevant for compounds intended for oral administration or prolonged circulation within the body. Additionally, the fluoroacetic acid component may contribute to anti-inflammatory or anti-proliferative effects, depending on how it interacts with cellular targets.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidin-4-ylidene)-2-fluoroacetic acid are likely to play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing treatments.

The development of novel pharmaceutical agents is an iterative process that involves extensive testing at various stages—ranging from initial laboratory synthesis to preclinical studies and eventually clinical trials if deemed promising enough by regulatory authorities such as the FDA or EMA (European Medicines Agency). Each stage provides critical data regarding safety profiles (toxicology), pharmacokinetics (how drugs move through living organisms), pharmacodynamics (how drugs affect living organisms), among other parameters essential before human use approval can be granted.

In conclusion,2-(1-(((9H-fluoren-9-yli m methoxy)carbonyl)piperidin -4 - ylidene ) - 2 - flu oro acetic acid (CAS No . 2383930 -94 -5) represents an intriguing subject worthy o f further exploration within pharmaceutical chemistry . Its complex architecture , featuring both protective groups like Fmoc alongside biologically relevant moieties such as fluorinated acids , positions it as potential lead compound worth investigating further toward developing new therapeutics . With continued advancements both synthetic methodologies available alongside computational tools aiding molecular design , future prospects seem bright regarding uncovering novel applications derived from this fascinating chemical entity .